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The table below summarizes the core technical information for AEG-41174 from the search results.

Attribute Description

Name AEG-41174 [1]

Classification Novel, non-ATP competitive, small molecule tyrosine kinase inhibitor [1] [2]

Primary Targets Janus kinase 2 (JAK2), Bcr-Abl [1]

Clinical Status Phase 1 clinical trials (as of a 2019 source, for hematological malignancies) [1] [2]

Molecular
Formula

C₁₈H₁₈N₄O [1]

Molecular
Weight

306.36 g/mol [1]

Solubility Soluble in DMSO; not soluble in water [1]

Mechanism
Overview

Binds to the active sites of target kinases, preventing their phosphorylation activity in
a manner that does not compete with ATP. This is crucial for disrupting signaling
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Attribute Description

pathways that promote cell division and survival in cancer cells [1].

Mechanism and Biological Context

AEG-41174 functions as a non-ATP competitive inhibitor, which is a key feature for its potential to

overcome drug resistance [1] [3]. The following diagram illustrates its reported positioning within oncogenic

signaling pathways.
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AEG-41174 inhibits key kinases JAK2 and Bcr-Abl, disrupting pro-survival signals and promoting cancer

cell death [1].

Research and Development Context

Developer Information: AEG-41174 was under development by Aegera Therapeutics. A 2019
source indicated it was in a Phase 1 clinical trial for evaluating its efficacy in treating blood cancers

[2].
Potential Advantage: Its non-ATP competitive mechanism may allow it to remain effective against

cancer cells that have developed resistance to more common ATP-competitive kinase inhibitors (like
imatinib and nilotinib) by binding to a different site on the target kinase [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s547868?utm_src=pdf-bulk
https://www.smolecule.com/products/s547868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

